Cas no 2228487-10-1 (1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228487-10-1
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• CID: 5922224
• PubChem ID: 165798010
• Update Time: 2025-06-08

1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1792404
• 2228487-10-1

• Inchi： 1S/C11H7FN2O3/c12-10-8(2-1-3-9(10)14(16)17)11(6-13)4-7(15)5-11/h1-3H,4-5H2
• InChI Key： LALBRQVTGVSHOP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1(C#N)CC(C1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.04407025g/mol
• Monoisotopic Mass: 234.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile

Research Brief on 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 2228487-10-1)

1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 2228487-10-1) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane core and nitrophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, structural properties, and biological activity, positioning it as a candidate for further preclinical evaluation.

The synthesis of 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functionalization with the fluoronitrophenyl group. Researchers have optimized this process to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, such as the electron-withdrawing nitro and fluoro groups, contribute to its reactivity and potential interactions with biological targets.

In vitro studies have demonstrated that 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile exhibits significant inhibitory activity against certain protein kinases, which are often implicated in cancer and inflammatory diseases. Preliminary data suggest that the compound's mechanism of action involves binding to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings highlight its potential as a lead compound for the development of new kinase inhibitors.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile are underway. Early results indicate favorable stability and bioavailability, although challenges such as metabolic clearance and tissue distribution remain to be addressed. Researchers are also exploring its potential off-target effects to ensure specificity and minimize adverse reactions.

The compound's versatility extends beyond kinase inhibition. Recent studies have explored its use as a building block in the synthesis of more complex molecules, leveraging its reactive nitrile and ketone functionalities. This adaptability makes it a valuable tool in medicinal chemistry, enabling the design of diverse drug candidates with tailored properties.

In conclusion, 1-(2-fluoro-3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 2228487-10-1) represents a promising avenue for research in chemical biology and drug development. Its unique structural features, combined with its demonstrated biological activity, position it as a compound of significant interest. Ongoing studies aim to further elucidate its therapeutic potential and optimize its properties for clinical applications. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.